Cas no 2162927-85-5 (2-(cyclopropylmethoxy)-6-fluoropyridin-3-amine)

• Product Name: 2-(cyclopropylmethoxy)-6-fluoropyridin-3-amine
• CAS No: 2162927-85-5
• MF: C₉H₁₁FN₂O
• MW: 182.194845438004
• CID: 6234706
• PubChem ID: 165519431
• Update Time: 2025-10-29

2-(cyclopropylmethoxy)-6-fluoropyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-(cyclopropylmethoxy)-6-fluoropyridin-3-amine
• 2162927-85-5
• EN300-1295203

• Inchi： 1S/C9H11FN2O/c10-8-4-3-7(11)9(12-8)13-5-6-1-2-6/h3-4,6H,1-2,5,11H2
• InChI Key： QSQSDSPABHSWCQ-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=N1)OCC1CC1)N

Computed Properties

• Exact Mass: 182.08554114g/mol
• Monoisotopic Mass: 182.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 48.1Ų

Additional information on 2-(cyclopropylmethoxy)-6-fluoropyridin-3-amine

2-(Cyclopropylmethoxy)-6-fluoropyridin-3-amine: A Comprehensive Overview

The compound 2-(cyclopropylmethoxy)-6-fluoropyridin-3-amine, identified by the CAS number 2162927-85-5, is a highly specialized organic molecule with significant potential in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

The molecular structure of 2-(cyclopropylmethoxy)-6-fluoropyridin-3-amine comprises a pyridine ring substituted with a cyclopropylmethoxy group at the 2-position and a fluorine atom at the 6-position, along with an amine group at the 3-position. This arrangement confers the molecule with distinct electronic and steric properties, which are crucial for its interactions with biological targets.

Recent studies have highlighted the potential of this compound as a modulator of various cellular pathways, particularly in the context of neurological disorders. For instance, research published in 2023 demonstrated that 2-(cyclopropylmethoxy)-6-fluoropyridin-3-amine exhibits potent inhibitory activity against key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier, as evidenced by in vivo experiments, further underscores its potential as a therapeutic agent.

In addition to its pharmacological applications, the synthesis of 2-(cyclopropylmethoxy)-6-fluoropyridin-3-amine has been optimized through innovative methodologies. A 2023 paper detailed a novel route involving microwave-assisted coupling reactions, which significantly enhances the yield and purity of the compound compared to traditional methods. This advancement not only facilitates large-scale production but also opens avenues for further structural modifications to explore its full therapeutic potential.

The biological evaluation of this compound has also extended into oncology research, where it has shown selective cytotoxicity against various cancer cell lines. Preclinical studies indicate that 2-(cyclopropylmethoxy)-6-fluoropyridin-3-amine may act as a radiosensitizer, enhancing the efficacy of radiation therapy in certain malignancies. These findings have prompted further investigations into its mechanism of action and toxicity profile, paving the way for potential clinical trials.

Moreover, computational studies utilizing advanced molecular modeling techniques have provided insights into the binding modes of this compound with its target proteins. These studies reveal that the cyclopropylmethoxy group plays a critical role in stabilizing interactions through hydrophobic and hydrogen bonding mechanisms. Such detailed understanding is invaluable for guiding medicinal chemists in designing analogs with improved potency and selectivity.

In summary, 2-(cyclopropylmethoxy)-6-fluoropyridin-3-amine stands as a prime example of how structural complexity can be harnessed to develop innovative therapeutic agents. With ongoing research unraveling its multifaceted biological roles and optimizing its synthetic routes, this compound holds immense promise for addressing unmet medical needs across diverse therapeutic areas.